Cas no 918812-59-6 (5-Amino-2-(ethylsulfonyl)benzonitrile)

• Product Name: 5-Amino-2-(ethylsulfonyl)benzonitrile
• CAS No: 918812-59-6
• MF: C₉H₁₀N₂O₂S
• MW: 210.252900600433
• CID: 770622
• Update Time: 2023-08-03

5-Amino-2-(ethylsulfonyl)benzonitrile Chemical and Physical Properties

Names and Identifiers

• Benzonitrile, 5-amino-2-(ethylsulfonyl)-
• 5-amino-2-ethylsulfonylbenzonitrile
• 5-Amino-2-(ethylsulfonyl)benzonitrile
• JZHIKYRIGVGSAN-UHFFFAOYSA-N
• 2-Ethylsulfonyl-5-aminobenzonitrile
• 5-Amino-2-(ethanesulfonyl)benzonitrile

• Inchi： 1S/C9H10N2O2S/c1-2-14(12,13)9-4-3-8(11)5-7(9)6-10/h3-5H,2,11H2,1H3
• InChI Key： JZHIKYRIGVGSAN-UHFFFAOYSA-N
• SMILES： S(CC)(C1C=CC(=CC=1C#N)N)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 336
• Topological Polar Surface Area: 92.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Aniline and substituted anilines Sulfonylanilines